Cas no 2228241-35-6 (3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile
• CAS No: 2228241-35-6
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 6034832
• PubChem ID: 165975525
• Update Time: 2025-05-21

3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile
• EN300-1792251
• 2228241-35-6

• Inchi： 1S/C6H6N4O3/c7-2-1-5(11)6-4(10(12)13)3-8-9-6/h3,5,11H,1H2,(H,8,9)
• InChI Key： LWPWDKOTWHDWJC-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.04399007g/mol
• Monoisotopic Mass: 182.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 119Ų

Additional information on 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile

3-Hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile: A Comprehensive Overview

The compound 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile, identified by the CAS number 2228241-35-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and the latest research findings.

The molecular structure of 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile consists of a hydroxyl group, a nitrile group, and a 4-nitro-pyrazole moiety. The presence of these functional groups imparts versatile reactivity and makes it an ideal candidate for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific cellular pathways.

One of the most notable aspects of this compound is its ability to participate in various nucleophilic and electrophilic reactions. Researchers have explored its potential as a building block in medicinal chemistry, where it serves as a precursor for constructing complex molecules with desired pharmacological properties. For instance, its nitrile group can be easily converted into amides or esters, while the hydroxyl group provides sites for further functionalization.

In terms of synthesis, 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile can be prepared through a variety of methods, including condensation reactions and catalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are highly valuable in drug discovery programs. The use of transition metal catalysts has also facilitated efficient pathways for its large-scale production.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in vitro. Additionally, its ability to modulate key enzymes involved in metabolic pathways makes it a candidate for developing therapies targeting metabolic disorders.

In the field of materials science, 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile has shown potential as a precursor for advanced materials such as polymers and coordination complexes. Its functional groups allow for the formation of cross-linked networks, which can be tailored for specific applications like drug delivery systems or sensors.

Recent research has also explored the environmental impact of this compound. Studies on its biodegradation pathways have provided insights into its eco-friendly disposal methods. Furthermore, efforts are underway to optimize its synthesis routes to minimize waste generation and improve sustainability.

In conclusion, 3-hydroxy-3-(4-nitro-1H-pyrazol-3-yl)propanenitrile is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and biological activities make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.